Cas no 1806162-38-8 (2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride)

• Product Name: 2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride
• CAS No: 1806162-38-8
• MF: C₈H₄ClF₃N₂O₄
• MW: 284.576571464539
• CID: 4843442
• Update Time: 2025-10-29

2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O4/c1-3-5(14(16)17)2-4(6(9)15)7(13-3)18-8(10,11)12/h2H,1H3
• InChI Key： OEDJIYGURHFYSW-UHFFFAOYSA-N
• SMILES： ClC(C1=C(N=C(C)C(=C1)[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 3.1
• Topological Polar Surface Area: 85

Additional information on 2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride

Recent Advances in the Application of 2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS: 1806162-38-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS: 1806162-38-8) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic compound, featuring a nitro group, trifluoromethoxy substituent, and an acyl chloride functionality, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its applications in drug discovery, agrochemical development, and material science, highlighting its potential as a key building block for innovative therapeutic agents.

One of the most notable advancements involves the use of 2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride in the synthesis of novel kinase inhibitors. Researchers have demonstrated that this compound can be efficiently coupled with various nucleophiles, such as amines and alcohols, to generate amide and ester derivatives with enhanced pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this intermediate into a series of pyridine-based inhibitors targeting the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The resulting compounds exhibited improved potency and selectivity, underscoring the value of this building block in medicinal chemistry.

In addition to its role in drug discovery, recent investigations have explored the utility of 2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride in the development of agrochemicals. Its trifluoromethoxy group, known for enhancing lipophilicity and metabolic stability, has been leveraged to create novel pesticides with improved efficacy and environmental profiles. A 2024 study in Pest Management Science detailed the synthesis of pyridine-based herbicides using this intermediate, which demonstrated superior herbicidal activity against resistant weed species compared to conventional analogs.

The compound's reactivity has also been harnessed in material science, particularly in the design of functionalized polymers and coatings. Researchers have utilized its acyl chloride group to graft pyridine moieties onto polymer backbones, resulting in materials with tailored electronic and surface properties. These advancements were highlighted in a recent publication in Advanced Materials, which showcased the application of such polymers in organic electronics and sensor technologies.

Despite these promising developments, challenges remain in the large-scale synthesis and handling of 2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride due to its sensitivity to moisture and potential instability under certain conditions. Ongoing research aims to optimize its production and storage protocols to facilitate broader industrial adoption. Furthermore, computational studies are being conducted to predict its reactivity patterns and guide the design of derivatives with enhanced properties.

In conclusion, 2-Methyl-3-nitro-6-(trifluoromethoxy)pyridine-5-carbonyl chloride (CAS: 1806162-38-8) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features enable the creation of diverse bioactive molecules, driving innovation across multiple disciplines. Future research will likely focus on expanding its applications and addressing current limitations, solidifying its role as a cornerstone in synthetic chemistry and drug development.